Cas no 8016-23-7 (Guaiac Wood Oil)

• Product Name: Guaiac Wood Oil
• CAS No: 8016-23-7
• MF: C₁₂₁H₁₈₀Br₂Cl₂F₂O₂₁S₇
• MW: 2463.87713432312
• CID: 48053
• Update Time: 2025-06-22

Guaiac Wood Oil Chemical and Physical Properties

Names and Identifiers

• Guaiacwood Oil
• Guaiac Wood Oil

• Inchi： 1S/C20H32O3S.2C17H25BrO3S.2C17H25ClO3S.C17H25FO3S.C16H23FO3S/c1-16(2)18(8-6-7-15-24(21,22)23)12-9-17-10-13-19(14-11-17)20(3,4)5;5*1-14(2)13-16(5-3-4-12-22(19,20)21)7-6-15-8-10-17(18)11-9-15;1-13(2)15(5-3-4-12-21(18,19)20)9-6-14-7-10-16(17)11-8-14/h9-14,16,18H,6-8,15H2,1-5H3,(H,21,22,23);5*6-11,14,16H,3-5,12-13H2,1-2H3,(H,19,20,21);6-11,13,15H,3-5,12H2,1-2H3,(H,18,19,20)
• InChI Key： VVLICZGAWSZCLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C=CC(CCCCS(=O)(=O)O)CC(C)C.BrC1C=CC(=CC=1)C=CC(CCCCS(=O)(=O)O)CC(C)C.ClC1C=CC(=CC=1)C=CC(CCCCS(=O)(=O)O)CC(C)C.ClC1C=CC(=CC=1)C=CC(CCCCS(=O)(=O)O)CC(C)C.S(CCCCC(C=CC1C=CC(=CC=1)F)CC(C)C)(=O)(=O)O.S(CCCCC(C=CC1C=CC(=CC=1)C(C)(C)C)C(C)C)(=O)(=O)O.S(CCCCC(C=CC1C=CC(=CC=1)F)C(C)C)(=O)(=O)O

Experimental Properties

• Color/Form: It is a yellow to yellowish green or light amber semi-solid substance, which will solidify at low room temperature. It has a sweet woody aroma, tea rose and smoke aroma
• Melting Point: 40-50 °C(lit.)
• Flash Point: >230 °F
• FEMA: 2534 | GUAIAC WOOD OIL (BULNESIA SARMIENTI)

Guaiac Wood Oil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• WGK Germany：2
• Hazard Category Code： 38
• RTECS：ME6270000
• Hazardous Material Identification：

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance

Additional information on Guaiac Wood Oil

Guaiac Wood Oil: Chemical Profile and Emerging Applications in Modern Research

Guaiac Wood Oil, chemically identified by the CAS number 8016-23-7, is a naturally derived essential oil obtained from the heartwood of Guaiacum officinale and Guaiacum sanctum. These species, native to Central and South America, have been traditionally valued for their medicinal properties. The oil is rich in complex organic compounds, with the primary component being guaiazulene, alongside other terpenes and phenolic derivatives. This unique composition has garnered significant interest in both pharmaceutical and industrial applications.

The chemical structure of Guaiac Wood Oil is characterized by its high content of aromatic compounds, including guaiazulene, which contributes to its distinctive blue color when oxidized. Additionally, the presence of alpha-pinene, beta-pinene, and other monoterpenes enhances its utility in various formulations. Recent advancements in spectroscopic techniques have allowed for a more detailed elucidation of its molecular architecture, revealing insights into its potential biological activities.

In the realm of pharmaceutical research, Guaiac Wood Oil has emerged as a promising candidate for therapeutic applications. Studies have demonstrated its anti-inflammatory, analgesic, and antioxidant properties, making it a valuable component in the development of novel drug formulations. For instance, research published in Journal of Natural Products highlights its efficacy in reducing inflammation through the modulation of cytokine production pathways. This aligns with the growing demand for natural alternatives to synthetic anti-inflammatory agents.

The antimicrobial properties of Guaiac Wood Oil have also been extensively investigated. Research indicates that its active compounds can inhibit the growth of various bacterial and fungal strains, including those resistant to conventional antibiotics. A study published in Antimicrobial Agents and Chemotherapy demonstrates its potential in combating multidrug-resistant pathogens, underscoring its significance in addressing global antimicrobial resistance challenges. These findings suggest that Guaiac Wood Oil could serve as a natural preservative or therapeutic agent in topical applications.

Beyond pharmaceuticals, Guaiac Wood Oil finds utility in the cosmetics industry due to its skin-nourishing properties. Its high antioxidant content helps protect against oxidative stress induced by environmental factors such as UV radiation. Furthermore, its anti-inflammatory effects make it suitable for formulations aimed at reducing skin redness and irritation. Recent trends in cosmetic research emphasize the integration of natural extracts like Guaiac Wood Oil into skincare products, reflecting a growing consumer preference for organic and sustainable solutions.

The industrial applications of Guaiac Wood Oil are equally diverse. Its aromatic profile makes it an excellent additive for perfumes and fragrances, contributing to long-lasting scent retention. Additionally, its chemical stability allows it to be used as a solvent in various chemical processes. Emerging research explores its potential role in green chemistry initiatives, where sustainable alternatives to traditional solvents are sought to minimize environmental impact.

The extraction and processing methods for Guaiac Wood Oil have seen significant improvements over recent years. Techniques such as steam distillation and supercritical CO₂ extraction enhance yield and purity while preserving the oil's bioactive components. These advancements ensure a consistent supply of high-quality Guaiac Wood Oil for research and commercial purposes. Moreover, sustainable harvesting practices are being adopted to ensure the long-term viability of Guaiacum species.

In conclusion, Guaiac Wood Oil (CAS number 8016-23-7) is a multifaceted compound with extensive applications across multiple industries. Its rich chemical composition and demonstrated biological activities make it a valuable resource for pharmaceutical development, cosmetic formulations, and industrial processes. As research continues to uncover new uses for this natural extract, its importance is likely to grow further, solidifying its role as a cornerstone of modern natural product science.